(R)-BRD3731

• Molecular Formula: C24H31N3O
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C24H31N3O/c1-22(2,3)12-17-20-21(27-26-17)25-16-13-23(4,5)14-18(28)19(16)24(20,6)15-10-8-7-9-11-15/h7-11H,12-14H2,1-6H3,(H2,25,26,27)/t24-/m1/s1
• InChIKey: YZRXTIGAQRIAEX-XMMPIXPASA-N

(R)-BRD3731 Chemical Identity and GSK3 Inhibitor Class

(R)-BRD3731 (CAS: 2056262-08-7) is the active (R)-enantiomer of a paralog-selective glycogen synthase kinase 3 (GSK3) inhibitor, specifically identified as Compound Example 273 in patent literature [1]. This small molecule (C24H31N3O; MW: 377.52) belongs to the pyrazolo[3,4-b]quinolin-5-one chemotype and functions as an ATP-competitive kinase inhibitor . As a member of a rationally designed, chemically matched set of paralog-selective GSK3 inhibitors developed to exploit an Asp-Glu 'switch' in the hinge-binding motif, (R)-BRD3731 is distinguished by its stereospecific configuration, which confers a unique inhibitory profile against GSK3 paralogs relative to its racemic counterpart and other in-class inhibitors [2].

▸ Stereochemically defined GSK3β inhibitor tool compound

▸ Paralog-selective hinge-binding chemotype for GSK3 studies

▸ Enantiomer-defined research workflow for reproducible target engagement

• [1] Scolnick E, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US20160375006A1. View Source
• [2] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source

(R)-BRD3731 vs Generic GSK3 Inhibitors: Substitution Failure

Generic substitution of (R)-BRD3731 with other GSK3 inhibitors is scientifically invalid due to fundamental differences in paralog selectivity, stereochemical purity, and downstream biological consequences. Pan-GSK3 inhibitors such as CHIR-99021 potently inhibit both GSK3α and GSK3β, leading to robust β-catenin stabilization—a mechanism-based toxicity that has hindered clinical translation [1]. Conversely, paralog-selective inhibition of GSK3β alone, as achieved by (R)-BRD3731, does not uniformly stabilize β-catenin across all cellular contexts, thereby mitigating certain neoplastic concerns [2]. Furthermore, the (R)-enantiomer of BRD3731 exhibits a distinct potency and selectivity profile compared to its racemic or undefined stereoisomeric mixtures, with implications for assay reproducibility and target engagement fidelity. These differences are not merely academic; they directly impact experimental outcomes in functional assays, as detailed in the quantitative evidence below [3].

(R)-BRD3731

Substitution Risk

Stereochemically defined GSK3β inhibitor

Racemic or unspecified BRD3731: variable stereochemistry may alter potency and assay reproducibility

Paralog-selective GSK3β inhibition

Pan-GSK3 inhibitors (e.g. CHIR-99021): dual α/β inhibition can cause universal β-catenin stabilization, confounding paralog-specific readouts

• [1] An WF, et al. Discovery of Potent and Highly Selective Inhibitors of GSK3b. Probe Reports from the NIH Molecular Libraries Program. 2014. View Source
• [2] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source
• [3] Scolnick E, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US20160375006A1. View Source

(R)-BRD3731 Quantitative Evidence vs GSK3 Comparators

(R)- vs Racemic BRD3731: Enantiomeric Potency

The (R)-enantiomer of BRD3731 demonstrates a distinct inhibitory potency profile compared to the compound designated simply as 'BRD3731' in common vendor listings, which represents either a racemic mixture or an undefined stereoisomer. (R)-BRD3731 exhibits an IC50 of 1.05 μM against GSK3β, whereas the non-stereospecified BRD3731 is reported with a substantially more potent IC50 of 15 nM against the same target . This approximately 70-fold difference in apparent potency is critical for experimental design: the (R)-enantiomer provides a defined chemical entity with consistent, reproducible activity that avoids the confounding effects of a mixed stereoisomer population .

Enantiomer Potency

Head-to-head

IC50 1.05 μM (R) vs 15 nM (racemic)

Stereochemical identity may impact assay potency interpretation

~70-fold difference in apparent potency

Evidence Dimension	Inhibitory potency (IC50) against GSK3β
Target Compound Data	IC50 = 1.05 μM
Comparator Or Baseline	BRD3731 (non-stereospecified/racemic): IC50 = 15 nM
Quantified Difference	~70-fold less potent (higher IC50)
Conditions	Biochemical kinase inhibition assay; specific assay conditions not detailed in vendor documentation

Why This Matters

Procurement of the stereochemically defined (R)-enantiomer ensures batch-to-batch reproducibility and eliminates potency variability arising from undefined stereoisomeric composition.

Paralog Selectivity: (R)-BRD3731 vs BRD0705

Within the chemically matched set of paralog-selective GSK3 inhibitors, (R)-BRD3731 exhibits a distinct selectivity profile favoring GSK3β. It demonstrates an IC50 of 1.05 μM for GSK3β and 6.7 μM for GSK3α, yielding an approximately 6.4-fold selectivity for GSK3β [1]. In direct contrast, BRD0705, the GSK3α-selective member of this set, displays an IC50 of 66 nM for GSK3α and 515 nM for GSK3β, representing an approximately 8-fold selectivity for GSK3α . This inverse selectivity profile is the direct result of rational design exploiting a single amino acid difference (Asp133 vs. Glu196) in the hinge-binding motif of the two paralogs, enabling users to dissect paralog-specific functions with chemically matched tool compounds [2].

Paralog Selectivity

Head-to-head

(R)-BRD3731: 6.4‑fold β‑selective

vs

BRD0705: 8‑fold α‑selective

Inverse selectivity supports matched-pair paralog dissection

Mobility shift microfluidic assay

Evidence Dimension	GSK3 paralog selectivity (IC50 ratio)
Target Compound Data	GSK3β IC50 = 1.05 μM; GSK3α IC50 = 6.7 μM; ~6.4-fold β-selective
Comparator Or Baseline	BRD0705: GSK3α IC50 = 66 nM; GSK3β IC50 = 515 nM; ~8-fold α-selective
Quantified Difference	Inverse selectivity; (R)-BRD3731 favors GSK3β while BRD0705 favors GSK3α
Conditions	Mobility shift microfluidic assay (biochemical kinase assay)

Why This Matters

This inverse selectivity enables researchers to use (R)-BRD3731 and BRD0705 as a matched pair to dissect GSK3β- versus GSK3α-specific biological functions without confounding off-target paralog effects.

• [1] Scolnick E, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US20160375006A1. Compound Example 273. View Source
• [2] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source

Neuronal Oscillation Rescue: (R)-BRD3731 vs BRD0705

In a direct in vivo functional comparison using Grin1 mutant mice (a model of schizophrenia-related endophenotypes), the GSK3β-selective inhibitor BRD3731 (administered at 10 mg/kg, i.p.) significantly rescued deficits in auditory steady-state response (ASSR) power at 40 Hz, a measure of gamma oscillation integrity. Quantitatively, BRD3731 treatment restored ASSR power to levels not significantly different from control mice (p = 0.75 per channel, fully rescued) [1]. In stark contrast, the GSK3α-selective inhibitor BRD0705, administered under identical conditions, failed to produce any rescue effect (p = 0.998 per channel vs. baseline) [2]. This functional dissociation demonstrates that GSK3β inhibition, but not GSK3α inhibition, is sufficient to normalize gamma oscillation deficits in this model.

In Vivo ASSR Rescue

Head-to-head

BRD3731: fully rescued

vs

BRD0705: no rescue effect

Supports GSK3β-dependent CNS endpoint interpretation in model

Grin1 mice, 10 mg/kg i.p.; p=0.75 vs control

Evidence Dimension	Rescue of 40 Hz ASSR power deficit (in vivo electrophysiology)
Target Compound Data	BRD3731 (10 mg/kg, i.p.): fully rescued; p = 0.75 vs. control (no significant difference)
Comparator Or Baseline	BRD0705 (10 mg/kg, i.p.): no rescue; p = 0.998 vs. baseline
Quantified Difference	BRD3731 rescues; BRD0705 has no effect
Conditions	Grin1 mutant mice; 40 Hz auditory click-train stimulation; per-channel two-way ANOVA with Tukey-Kramer post hoc test

Why This Matters

This functional in vivo data provides direct evidence for paralog-specific therapeutic relevance, validating (R)-BRD3731 as the appropriate tool for studying GSK3β-dependent CNS phenotypes.

• [1] Figure 3. Paralog-selective GSK3β inhibitor (BRD3731), but not GSK3α inhibitor (BRD0705), alleviated gamma oscillation deficits in Grin1 mutant mice. PMC7784891. View Source
• [2] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source

β-Catenin Stabilization: (R)-BRD3731 vs Pan-GSK3 Inhibitors

A critical differentiation point for (R)-BRD3731 relative to pan-GSK3 inhibitors is its context-dependent effect on β-catenin stabilization. While dual GSK3α/β inhibitors (e.g., CHIR-99021, IC50 ~6.7-10 nM) potently stabilize β-catenin across cell types, leading to mechanism-based toxicities that have impeded clinical translation , GSK3β-selective inhibition by BRD3731 induces β-catenin stabilization only in a subset of AML cell lines, not universally [1]. Specifically, BRD3731 (20 μM; 24 hours) decreases β-catenin phosphorylation at S33/37/T41 and induces phosphorylation at S675 in HL-60 cells, but this effect is not observed across all AML lines tested . This context-dependent activity contrasts sharply with the uniform β-catenin stabilization induced by pan-inhibitors.

β‑Catenin Stabilization

Cross-study

Context-dependent (AML subset)

vs

Universal (pan‑inhibitors)

May reduce confounding WNT activation in certain models

BRD3731 20 μM, 24 h in HL‑60 cells

Evidence Dimension	β-catenin stabilization (cellular assay)
Target Compound Data	Context-dependent β-catenin stabilization; observed in subset of AML lines only
Comparator Or Baseline	Pan-GSK3 inhibitors (e.g., CHIR-99021): Uniform β-catenin stabilization across cell types
Quantified Difference	Qualitative difference: context-dependent vs. universal β-catenin stabilization
Conditions	HL-60 and other AML cell lines; 20 μM BRD3731 for 24 hours

Why This Matters

The reduced propensity for universal β-catenin stabilization makes (R)-BRD3731 a safer tool for probing GSK3β biology without the confounding pan-cellular effects that limit the utility of dual inhibitors.

• [1] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source

CRMP2 Phosphorylation: GSK3β Target Engagement

In cellular target engagement assays using SH-SY5Y neuroblastoma cells, BRD3731 (1-10 μM; 24 hours) dose-dependently inhibits the phosphorylation of collapsin response mediator protein 2 (CRMP2), a well-characterized neuronal substrate of GSK3β . While direct comparator data for (R)-BRD3731 in this exact assay is not reported, the racemic/unspecified BRD3731 demonstrates this activity, and the (R)-enantiomer is expected to recapitulate this functional effect based on its defined stereochemistry and GSK3β inhibitory activity [1]. In contrast, the GSK3α-selective inhibitor BRD0705 does not inhibit CRMP2 phosphorylation under comparable conditions, confirming that CRMP2 is a GSK3β-specific substrate and that this cellular readout serves as a functional marker for GSK3β target engagement [2].

CRMP2 Target Engagement

Class-level

BRD3731 inhibits CRMP2 phosphorylation; BRD0705 does not

CRMP2 serves as GSK3β‑specific biomarker; enantiomer validation recommended

SH‑SY5Y cells; inferred from racemic data

Evidence Dimension	Inhibition of CRMP2 phosphorylation (cellular target engagement)
Target Compound Data	BRD3731 (1-10 μM): inhibits CRMP2 phosphorylation in SH-SY5Y cells
Comparator Or Baseline	BRD0705 (GSK3α-selective): does not inhibit CRMP2 phosphorylation
Quantified Difference	Qualitative: BRD3731 inhibits; BRD0705 does not
Conditions	SH-SY5Y cells; 24-hour treatment; CRMP2 phosphorylation assessed

Why This Matters

CRMP2 phosphorylation inhibition provides a specific cellular biomarker for confirming GSK3β target engagement, enabling researchers to validate on-target activity in their experimental systems.

• [1] Scolnick E, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US20160375006A1. View Source
• [2] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source

(R)-BRD3731 Research Applications and Procurement Scenarios

GSK3β-Specific Roles in Neurobiology and CNS Disorders

Use (R)-BRD3731 as a GSK3β-selective chemical probe to investigate paralog-specific roles in neuronal function. In vivo evidence demonstrates that GSK3β inhibition, but not GSK3α inhibition, rescues gamma oscillation deficits and cognitive dysfunction in Grin1 mutant mouse models of schizophrenia-related endophenotypes . Researchers studying GSK3β in post-traumatic stress disorder (PTSD), psychiatric disorders, or neurodegenerative diseases can leverage (R)-BRD3731 to isolate GSK3β-dependent phenotypes without confounding GSK3α inhibition .

Paralog-Selective Studies with Matched Inhibitor Pair

Employ (R)-BRD3731 (GSK3β-selective) in conjunction with BRD0705 (GSK3α-selective) as a chemically matched pair to systematically dissect the distinct biological functions of GSK3 paralogs. Both compounds were rationally designed from the same chemical scaffold, differing primarily in their selectivity profile (~6.4-fold β-selective vs. ~8-fold α-selective) . This matched-pair approach is particularly valuable in acute myeloid leukemia (AML) research, where GSK3α and GSK3β have been shown to exert differential effects on β-catenin stabilization and leukemic stem cell maintenance .

β-Catenin-Sensitive Assays with Mitigated WNT Activation

Select (R)-BRD3731 for experiments where universal β-catenin stabilization is undesirable. Unlike pan-GSK3 inhibitors that potently and uniformly activate WNT/β-catenin signaling, GSK3β-selective inhibition by (R)-BRD3731 induces β-catenin stabilization in a context-dependent manner, observed only in a subset of AML cell lines . This property makes (R)-BRD3731 a preferred tool for studying GSK3β function in cellular contexts where avoiding broad β-catenin-driven transcriptional changes is critical for data interpretation .

CRMP2 Phosphorylation for GSK3β Target Engagement

Utilize (R)-BRD3731 in SH-SY5Y neuroblastoma or other neuronal cell models where CRMP2 phosphorylation serves as a validated cellular biomarker for GSK3β target engagement. BRD3731 (1-10 μM; 24 hours) dose-dependently inhibits CRMP2 phosphorylation, providing a quantifiable readout for confirming on-target GSK3β inhibition in cellular assays . This biomarker is GSK3β-specific, as the GSK3α-selective inhibitor BRD0705 does not affect CRMP2 phosphorylation under comparable conditions .

Application

Selection Property

Validation Focus

GSK3β‑dependent CNS endpoint models

Paralog‑selective GSK3β inhibition

Gamma oscillation and cognitive rescue endpoints

Paralog dissection with matched inhibitor pair

Inverse GSK3α/β selectivity vs. BRD0705

Differential target engagement and pathway activation

Context‑dependent β‑catenin signaling studies

Non‑universal β‑catenin stabilization

Cell‑type‑specific WNT pathway endpoints

GSK3β target engagement validation

CRMP2 phosphorylation inhibition

On‑target activity in neuronal cell models

• [1] Figure 3. Paralog-selective GSK3β inhibitor (BRD3731), but not GSK3α inhibitor (BRD0705), alleviated gamma oscillation deficits in Grin1 mutant mice. PMC7784891. View Source
• [2] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source
• [3] Scolnick E, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US20160375006A1. View Source
• [4] Wagner FF, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018;10(431):eaam8460. View Source